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Compound of Interest

Compound Name:
D-Alanine ethyl ester

hydrochloride

Cat. No.: B556077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Alanine ethyl ester
hydrochloride, a key building block in pharmaceutical and biochemical research. The

document details its chemical properties, outlines a standard synthesis protocol, and discusses

its primary applications.

Core Chemical and Physical Data
D-Alanine ethyl ester hydrochloride is the hydrochloride salt of the ethyl ester of D-alanine.

Its key quantitative properties are summarized in the table below for easy reference and

comparison.
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Property Value Citations

Molecular Weight 153.61 g/mol [1][2][3][4]

Molecular Formula C₅H₁₁NO₂·HCl [1][5]

Alternative Formula C₅H₁₂ClNO₂ [2][3][4][6]

CAS Number 6331-09-5 [1][2][5][6]

Purity ≥98% [1]

Melting Point 78 - 83 °C [5]

Appearance White to off-white solid/powder [3][5]

Solubility Soluble in DMSO (175 mg/mL) [2][3]

Synthesis of D-Alanine Ethyl Ester Hydrochloride
The synthesis of D-Alanine ethyl ester hydrochloride is typically achieved through the

esterification of D-alanine in the presence of ethanol and a chlorinating agent, such as thionyl

chloride or hydrogen chloride gas. The following is a representative experimental protocol

adapted from established methods for the synthesis of alanine ethyl ester hydrochlorides.[7][8]

[9]

Experimental Protocol: Fischer Esterification

Materials:

D-alanine

Anhydrous Ethanol (EtOH)

Thionyl chloride (SOCl₂) or Hydrogen chloride (HCl) gas

Diethyl ether

Procedure:
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Reaction Setup: Suspend D-alanine in anhydrous ethanol in a round-bottom flask equipped

with a reflux condenser and a magnetic stirrer. The reaction should be conducted under an

inert atmosphere (e.g., nitrogen or argon).

Introduction of Acid Catalyst: Cool the suspension to 0-5 °C in an ice bath. Slowly add thionyl

chloride dropwise to the stirred suspension.[8] Alternatively, bubble dry hydrogen chloride

gas through the suspension.[7] This step is exothermic and should be performed with caution

in a well-ventilated fume hood.

Reflux: After the addition of the acid catalyst is complete, gradually warm the reaction

mixture to reflux temperature (approximately 78 °C for ethanol) and maintain reflux for 2-4

hours.[7][8] The reaction progress can be monitored by thin-layer chromatography (TLC).

Solvent Removal: Upon completion of the reaction, remove the excess ethanol and any

remaining volatile reagents by rotary evaporation under reduced pressure.[7][9]

Crystallization and Purification: Dissolve the resulting crude product in a minimal amount of

hot ethanol and recrystallize by the slow addition of diethyl ether.[7] Cool the mixture to

induce crystallization.

Isolation and Drying: Collect the crystalline product by vacuum filtration, wash with cold

diethyl ether, and dry under vacuum to yield pure D-Alanine ethyl ester hydrochloride.

Diagram of the Synthesis Workflow:
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Figure 1: Synthesis Workflow for D-Alanine Ethyl Ester Hydrochloride
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Caption: Figure 1: Synthesis Workflow for D-Alanine Ethyl Ester Hydrochloride.
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Applications in Research and Development
D-Alanine ethyl ester hydrochloride is a versatile building block with significant applications

in several areas of scientific research and drug development:

Pharmaceutical Development: It serves as a crucial chiral intermediate in the synthesis of

various pharmaceuticals, particularly in the development of peptide-based drugs and

peptidomimetics.[5][10][11] Its defined stereochemistry is essential for ensuring the

enantiomeric purity of the final active pharmaceutical ingredient (API), which directly impacts

drug efficacy and safety.[11]

Biochemical Research: This compound is frequently used in studies related to amino acid

metabolism and protein synthesis.[5][10] It can act as a substrate or modulator in enzymatic

assays, aiding researchers in elucidating metabolic pathways and enzyme functions.

Neuroscience: There is research interest in the potential role of D-amino acid derivatives as

neurotransmitter modulators, which could lead to advancements in the treatment of

neurological disorders.[5]

Organic Synthesis: Beyond peptide synthesis, it is utilized in the production of other chiral

intermediates and as a versatile reagent in various organic reactions.[5]

This technical guide provides foundational information for professionals working with D-Alanine
ethyl ester hydrochloride. For specific applications, further consultation of peer-reviewed

literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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